Cas no 75852-56-1 ([1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl-)

[1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl- structure
75852-56-1 structure
Product Name:[1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl-
CAS No:75852-56-1
MF:C15H13ClO2
MW:260.715523481369
CID:563738
PubChem ID:53381
Update Time:2025-04-19

[1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl-
    • 2-[3-(4-chlorophenyl)phenyl]propanoic acid
    • 4'-Chloro-alpha-methyl-3-biphenylacetic acid
    • 2-(4'-chloro-biphenyl-3-yl)-propionic acid
    • AC1L1ET0
    • AC1Q1LGW
    • BRN 5030640
    • CHEMBL357373
    • LS-44061
    • SureCN6271148
    • 2-(4'-Chloro[1,1'-biphenyl]-3-yl)propanoic acid
    • SCHEMBL6271148
    • DTXSID70997236
    • 75852-56-1
    • 3-BIPHENYLACETIC ACID, 4'-CHLORO-alpha-METHYL-
    • Inchi: 1S/C15H13ClO2/c1-10(15(17)18)12-3-2-4-13(9-12)11-5-7-14(16)8-6-11/h2-10H,1H3,(H,17,18)
    • InChI Key: OAHCVJGEJQPWCP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CC=CC(=C1)C(C(=O)O)C

Computed Properties

  • Exact Mass: 260.0604073g/mol
  • Monoisotopic Mass: 260.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų
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